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Introduction

SEL120-34A is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its
paralog CDK19, key regulators of transcription.[1][2][3][4] As a therapeutic strategy, the
inhibition of oncogenic transcriptional programs holds significant promise.[1] SEL120-34A has
demonstrated preclinical efficacy, particularly in acute myeloid leukemia (AML), by modulating
the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins and
altering gene expression profiles.[1][3][5] This document provides detailed application notes
and protocols for performing transcriptome profiling of cells treated with SEL120-34A to
elucidate its mechanism of action and identify biomarkers of response.

The primary mechanism of SEL120-34A involves the inhibition of STAT1 phosphorylation at
serine 727 (S727) and STATS at serine 726 (S726).[1][2] This leads to the modulation of STAT-
dependent gene transcription and has been shown to have a selective effect on genes
regulated by STATs and NUP98-HOXA9 signaling.[1] Transcriptome analysis of cells treated
with SEL120-34A has revealed significant alterations in interferon-responsive genes.

Data Presentation: Transcriptome Analysis of
SEL120-34A Treated AML Cells

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1457845?utm_src=pdf-interest
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464911/
https://ashpublications.org/blood/article/132/Supplement%201/1520/273112/CDK8-Inhibitor-SEL120-34A-Has-Therapeutic-Efficacy
https://www.oncotarget.com/article/16810/text/
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://ashpublications.org/blood/article/132/Supplement%201/1520/273112/CDK8-Inhibitor-SEL120-34A-Has-Therapeutic-Efficacy
https://www.broadinstitute.org/news/single-cell-profiling-multiple-cell-lines-can-reveal-cancer-vulnerabilities-and-drug-mechanisms
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://pmc.ncbi.nlm.nih.gov/articles/PMC5464911/
https://blog.championsoncology.com/blog/exploring-drug-seq-revolutionizing-rna-seq-in-oncology-research
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://www.benchchem.com/product/b1457845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following table summarizes the quantitative data from transcriptome profiling of AML cell
lines treated with SEL120-34A. The data highlights the differential expression of key genes
involved in the STAT signaling pathway and cell cycle regulation.
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Signaling Pathway of SEL120-34A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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